Cas no 156144-39-7 (4-(6-fluoro-1H-benzimidazol-2-yl)phenol)

• Product Name: 4-(6-fluoro-1H-benzimidazol-2-yl)phenol
• CAS No: 156144-39-7
• MF: C₁₃H₉FN₂O
• MW: 228.221766233444
• MDL: MFCD12720822
• CID: 1332400
• PubChem ID: 135949089
• Update Time: 2025-10-28

4-(6-fluoro-1H-benzimidazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(6-fluoro-1H-benzimidazol-2-yl)phenol
• LogP
• 4-(5-fluoro-1H-1,3-benzodiazol-2-yl)phenol
• AKOS010000653
• LS-12591
• ALBB-033286
• MFCD12720822
• 156144-39-7
• 4-(5-Fluoro-1H-benzimidazol-2-yl)phenol
• 4-(5-Fluoro-1H-benzo[d]imidazol-2-yl)phenol

• MDL： MFCD12720822
• Inchi： 1S/C13H9FN2O/c14-9-3-6-11-12(7-9)16-13(15-11)8-1-4-10(17)5-2-8/h1-7,17H,(H,15,16)
• InChI Key： OBNJUGLHYDHCDZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C1C=CC(=CC=1)O)=N2

Computed Properties

• Exact Mass: 228.06997
• Monoisotopic Mass: 228.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91

Additional information on 4-(6-fluoro-1H-benzimidazol-2-yl)phenol

Comprehensive Overview of 4-(6-fluoro-1H-benzimidazol-2-yl)phenol (CAS No. 156144-39-7): Properties, Applications, and Research Insights

4-(6-fluoro-1H-benzimidazol-2-yl)phenol (CAS No. 156144-39-7) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzimidazole core and phenolic hydroxyl group, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and organic synthesis. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in modulating enzyme activity in therapeutic applications.

In recent years, the demand for fluorinated heterocycles like 4-(6-fluoro-1H-benzimidazol-2-yl)phenol has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend in precision medicine and targeted drug delivery, where compounds with selective fluorination are prioritized. A common query among scientists is: *"How does fluorination impact the binding affinity of benzimidazole derivatives?"* Studies suggest that the 6-fluoro substituent in this compound improves interactions with hydrophobic pockets in protein targets, a feature leveraged in anticancer and antiviral drug design.

The synthesis of CAS No. 156144-39-7 typically involves condensation reactions between fluorinated benzene derivatives and phenolic precursors, followed by cyclization. Its crystalline structure and solubility profile (moderate in polar solvents like DMSO) make it suitable for high-throughput screening. Notably, its fluorescence properties have sparked interest in bioimaging probes, addressing another hot topic: *"Can benzimidazoles serve as dual-purpose therapeutic and diagnostic agents?"*

From an industrial perspective, 4-(6-fluoro-1H-benzimidazol-2-yl)phenol is often discussed alongside green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions aim to reduce the environmental footprint of its production. This resonates with the broader shift toward sustainable pharmaceuticals, a key concern for regulatory bodies and manufacturers alike.

In summary, CAS No. 156144-39-7 represents a nexus of medicinal chemistry, materials science, and environmental sustainability. Its multifaceted applications—from drug development to optical materials—underscore its importance in contemporary research. As AI-driven molecular modeling accelerates compound optimization, this fluorinated benzimidazole is poised to remain a focal point in next-generation therapeutics.